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Documented Applications and Performance Data

While a dedicated "Application Note" for DA122 as a corrosion inhibitor was not located, the tables below

summarize its documented roles and quantitative performance in related industrial applications.

Table 1: Documented Industrial Applications of 1,12-Dodecanediamine

Application
Area

Specific Function Key Findings & Performance Data Citation

Mineral
Flotation

Combined collector with

sodium oleate (NaOL) for
spodumene separation [1].

Under optimal conditions, the NaOL/DA122
combination increased spodumene
recovery by 10.13% compared to a

traditional NaOL/DDA collector, achieving
82.16% recovery [1].

Corrosion
Inhibition

Utilized in the synthesis of
corrosion inhibitors for steel

applications [1].

Specific quantitative efficiency data for the
final synthesized compounds is not

provided in the available report [1].

Chemical
Synthesis

Building block for polymers

(e.g., polyesteramide) and

Imparts properties like mechanical strength

and biodegradability to polymers; also used
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Application
Area

Specific Function Key Findings & Performance Data Citation

other chemical intermediates
[1] [2].

in synthesizing titanium oxide nanosheets
[1] [2].

Table 2: Experimental Performance in Flotation

Parameter Performance Data for NaOL/DA122 Collector

Optimal Molar Ratio
(NaOL:DA122)

12:1 [1]

Spodumene Recovery
Rate

82.16% [1]

Comparative
Improvement

10.13% increase over NaOL/DDA collector [1]

Proposed Mechanism Coadsorption via electrostatic attraction and hydrogen bonding, leading to
a hydrophobic surface on the target mineral [1].

Experimental Protocol for Flotation Application

The following workflow and detailed protocol are adapted from a study on using a DA122-based collector

for spodumene flotation [1]. This serves as a template for how DA122 can be incorporated into a rigorous

industrial process.
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Start Experiment

Prepare Materials:
- High-purity mineral samples

- 1,12-Dodecanediamine (DA122)
- Sodium Oleate (NaOL)

Define System Parameters:
- Collector molar ratio (e.g., 12:1 NaOL:DA122)

- pH range (e.g., 2 to 12)
- Collector concentration

Conditioning Step:
Mix minerals with collectors

in flotation pulp at set pH

Flotation Process:
Introduce air to separate

hydrophobic mineral particles

Analysis & Data Collection:
- Measure recovery rate

- Analyze adsorption
- Perform surface tension tests

Compare performance against
benchmark collectors (e.g., DDA)

End Experiment / Report
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Click to download full resolution via product page

Detailed Procedure: Flotation Separation of Spodumene from
Feldspar

This protocol evaluates the efficiency of a combined collector of sodium oleate (NaOL) and 1,12-

dodecanediamine (DA122) in the flotation separation of spodumene from feldspar [1].

1. Materials and Reagents

Mineral Samples: High-purity spodumene and feldspar, crushed, ground, and sieved to a
particle size of -0.105 +0.038 mm [1].

Collectors: 1,12-Dodecanediamine (DA122) and sodium oleate (NaOL). Prepare fresh
aqueous solutions for each experiment [1].

pH Modifiers: Hydrochloric acid (HCl) and sodium hydroxide (NaOH) solutions for pH
adjustment [1].

2. Experimental Setup

Flotation Apparatus: A micro-flotation machine (e.g., an XFG-type laboratory flotation cell).
Environment: Conduct experiments at a stable ambient temperature (e.g., 25°C).

3. Methodology

Pulp Preparation: Place a 2.0-gram sample of a single mineral (spodumene or feldspar) into
the flotation cell. Add deionized water to achieve a solid mass concentration of 10% [1].

Conditioning: Stir the pulp for 1 minute. Adjust the pH to the desired value (e.g., pH 8). Add
the collector solutions (NaOL and DA122 at the specified molar ratio) to the pulp and condition

for 3 minutes [1].
Flotation: Introduce air at a flow rate of 20 mL/min for 4 minutes. Collect the floated

(concentrate) and non-floated (tailing) products [1].
Analysis: Filter, dry, and weigh the floated and non-floated products. Calculate the mineral

recovery based on mass.
Recovery (%) = [Mass of Concentrate / (Mass of Concentrate + Mass of Tailing)] × 100

[1].

4. Performance Optimization

Systematically vary parameters to find optimal conditions:
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NaOL to DA122 Molar Ratio: Test ratios from 1:1 to 15:1 [1].

pH: Evaluate recovery across a wide pH range (e.g., 2 to 12) [1].
Total Collector Concentration.

Key Considerations and Future Outlook

Corrosion Inhibitor Synthesis: DA122 is noted as a starting material for synthesizing other
corrosion inhibitors [1] [3]. The pathway involves chemical modification to create derivatives with

enhanced surface-active properties.
Synergistic Effects: Research highlights that mixed anionic/cationic surfactant systems, like

NaOL/DA122, exhibit strong synergistic effects. This results in high surface activity, lower critical
micelle concentration, and improved performance in processes like flotation, which could be relevant

for designing corrosion inhibition formulations [1].
Environmental and Safety Profile: While some diamine derivatives are designed to be

environmentally friendly [4], the specific toxicity and biodegradability profile of DA122 should be
thoroughly evaluated as part of any safety protocol.

Knowledge Gaps and Limitations

This analysis is constrained by the available public research. Key limitations include:

No Direct Corrosion Data: The search did not yield specific quantitative data or detailed protocols

for using pure DA122 as a corrosion inhibitor for metals in acidic or alkaline media. The mentioned
use is primarily as a chemical precursor [1] [3].

Limited Mechanistic Studies: A detailed molecular-level mechanism of action for DA122 (e.g.,
adsorption energies, interaction sites on metal surfaces) in corrosion inhibition was not available in

the searched literature.

Future research should focus on generating standardized corrosion inhibition efficiency data (e.g., using

electrochemical impedance spectroscopy and potentiodynamic polarization) for DA122 across various media

and metal substrates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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